![molecular formula C19H28N2O2 B2831991 1-(4-(3-Methoxypyrrolidin-1-yl)piperidin-1-yl)-2-(m-tolyl)ethan-1-one CAS No. 2320420-44-6](/img/structure/B2831991.png)
1-(4-(3-Methoxypyrrolidin-1-yl)piperidin-1-yl)-2-(m-tolyl)ethan-1-one
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Description
1-(4-(3-Methoxypyrrolidin-1-yl)piperidin-1-yl)-2-(m-tolyl)ethan-1-one, also known as MDPV, is a synthetic cathinone that belongs to the class of psychoactive substances. This compound has gained significant attention in recent years due to its potential use as a recreational drug. However, MDPV also has potential applications in scientific research, particularly in the field of neuroscience.
Scientific Research Applications
Synthesis of Heterocyclic Compounds
1-(4-(3-Methoxypyrrolidin-1-yl)piperidin-1-yl)-2-(m-tolyl)ethan-1-one is involved in the synthesis of various heterocyclic compounds. For example, its derivatives are used in the synthesis of 3-hydroxy and 3-amino 2-substituted N-heterocycles. These processes often involve asymmetric epoxidation and dihydroxylation, leading to dihydropyrrolidines and piperidines (Sunose et al., 1998). Similarly, reactions of endocyclic enecarbamates form functionalized 3-aminopyrrolidines and piperidines, highlighting the compound's versatility in synthesizing various nitrogen-containing heterocycles (Norton Matos et al., 2001).
Electrosynthesis Applications
In the field of electrosynthesis, 1-(4-(3-Methoxypyrrolidin-1-yl)piperidin-1-yl)-2-(m-tolyl)ethan-1-one derivatives are used in indirect electrochemical oxidation processes. These processes involve sodium halide-base systems to yield α-hydroxyketals, demonstrating the compound's utility in electrochemical transformations and synthesis (Elinson et al., 2006).
Catalytic Applications
The compound plays a role in FeCl3-catalyzed C-N coupling reactions between cyclic ethers and heterocyclic amines. This application is significant in the synthesis of 2-hydroxypyrrolidine/piperidine derivatives, showcasing the compound's importance in catalytic processes (Mani et al., 2014).
Structural Analysis and Characterization
Its derivatives are also important in structural analysis and characterization studies. For instance, the novel compound 10-methoxy-10H-furo[3,2-g]chromeno[2,3-b][1,3]thiazolo[5,4-e]pyridine-2,10(3H)-dione (MFCTP) was synthesized using a derivative of 1-(4-(3-Methoxypyrrolidin-1-yl)piperidin-1-yl)-2-(m-tolyl)ethan-1-one, and its structure was analyzed using various spectroscopic methods (Halim & Ibrahim, 2021).
properties
IUPAC Name |
1-[4-(3-methoxypyrrolidin-1-yl)piperidin-1-yl]-2-(3-methylphenyl)ethanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H28N2O2/c1-15-4-3-5-16(12-15)13-19(22)20-9-6-17(7-10-20)21-11-8-18(14-21)23-2/h3-5,12,17-18H,6-11,13-14H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RQHAMDQRFPNIHF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC=C1)CC(=O)N2CCC(CC2)N3CCC(C3)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H28N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
316.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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